Rocastine
Rocastine
Brand Name:
Vulcanchem
CAS No.:
104609-87-2
VCID:
VC0010874
InChI:
InChI=1S/C13H19N3OS/c1-15(2)8-6-10-9-16(3)13(18)11-5-4-7-14-12(11)17-10/h4-5,7,10H,6,8-9H2,1-3H3
SMILES:
CN1CC(OC2=C(C1=S)C=CC=N2)CCN(C)C
Molecular Formula:
C13H19N3OS
Molecular Weight:
265.38 g/mol
Rocastine
CAS No.: 104609-87-2
VCID: VC0010874
Molecular Formula: C13H19N3OS
Molecular Weight: 265.38 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 104609-87-2 |
|---|---|
| Product Name | Rocastine |
| Molecular Formula | C13H19N3OS |
| Molecular Weight | 265.38 g/mol |
| IUPAC Name | 2-[2-(dimethylamino)ethyl]-4-methyl-2,3-dihydropyrido[3,2-f][1,4]oxazepine-5-thione |
| Standard InChI | InChI=1S/C13H19N3OS/c1-15(2)8-6-10-9-16(3)13(18)11-5-4-7-14-12(11)17-10/h4-5,7,10H,6,8-9H2,1-3H3 |
| Standard InChIKey | DPPDPATYPQFYDL-UHFFFAOYSA-N |
| SMILES | CN1CC(OC2=C(C1=S)C=CC=N2)CCN(C)C |
| Canonical SMILES | CN1CC(OC2=C(C1=S)C=CC=N2)CCN(C)C |
| Synonyms | 2-(2-(dimethylamino)ethyl)-2,3-dihydro-4-methylpyrido(3,2-f)-1,4-oxazepine-5(4H)-thione AHR 11325 AHR-11325 rocastine rocastine fumarate rocastine hydrochloride, hydrate |
| PubChem Compound | 57520 |
| Last Modified | Jul 17 2023 |
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